Cas no 71519-95-4 (1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-)

1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl- structure
71519-95-4 structure
Product Name:1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-
CAS No:71519-95-4
MF:C19H31O3P
MW:338.421406984329
CID:572647
PubChem ID:172819
Update Time:2025-04-19

1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphosphorinane,2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-
    • 2-(2,4-ditert-butylphenoxy)-5,5-dimethyl-1,3,2-dioxaphosphinane
    • 2-[2,4-bis(tert-butyl)phenoxy]-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • 1,3,2-Dioxaphosphorinane, 2-(2,4-bis(1,1-dimethylethyl)phenoxy)-5,5-dimethyl-
    • 2-(2,4-Bis(tert-butyl)phenoxy)-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • 2-(2,4-Di-tert-Butylphenoxy)-5,5 dimethyl-1,3,2-dioxaphosphorinane
    • 2-(2,4-di-tert-butylphenoxy)-5,5-dimethyl-1,3,2-dioxaphosphinane
    • 2-[2,4-Bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • SCHEMBL17070936
    • SA36BK7EB2
    • 2-[2,4-bis-(tert-Butyl)phenoxy]-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • 1,3,2-Dioxaphosphorinane, 2-[2,4-bis(1,1-dimethylethyl)phenoxy]-5,5-dimethyl-
    • 71519-95-4
    • NS00037233
    • DTXSID4072368
    • EINECS 275-591-3
    • Inchi: 1S/C19H31O3P/c1-17(2,3)14-9-10-16(15(11-14)18(4,5)6)22-23-20-12-19(7,8)13-21-23/h9-11H,12-13H2,1-8H3
    • InChI Key: DLOCWLUOVMSSII-UHFFFAOYSA-N
    • SMILES: P1(OC2=CC=C(C=C2C(C)(C)C)C(C)(C)C)OCC(C)(C)CO1

Computed Properties

  • Exact Mass: 338.20123
  • Monoisotopic Mass: 338.201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.2
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Boiling Point: 346.1ºC at 760 mmHg
  • Flash Point: 199.9ºC
  • PSA: 27.69
  • LogP: 5.96030
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.